Cas no 2138557-72-7 (3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138557-72-7
• MF: C₁₅H₂₉F₂NO
• MW: 277.393671751022
• CID: 6276240
• PubChem ID: 165491570
• Update Time: 2025-05-19

3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159967
• 3-[(2,2-difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 2138557-72-7
• 3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C15H29F2NO/c1-6-14(2,3)12-8-7-11(19)9-13(12)18(5)10-15(4,16)17/h11-13,19H,6-10H2,1-5H3
• InChI Key： OJEWNNFLJBKKNB-UHFFFAOYSA-N
• SMILES： FC(C)(CN(C)C1CC(CCC1C(C)(C)CC)O)F

Computed Properties

• Exact Mass: 277.22172087g/mol
• Monoisotopic Mass: 277.22172087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138557-72-7): A Comprehensive Overview

3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138557-72-7) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, with its unique structural features, offers a wide range of potential applications, particularly in drug discovery and development. The presence of both difluoropropyl and methylbutyl groups in its structure makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

The chemical structure of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol includes a cyclohexane ring substituted with hydroxyl, amino, and alkyl groups. This combination of functional groups contributes to its unique physicochemical properties, such as solubility, stability, and reactivity. Researchers are particularly interested in how the difluoropropyl moiety influences the compound's bioavailability and metabolic stability, which are critical factors in drug design.

One of the key areas of interest for CAS No. 2138557-72-7 is its potential role in the development of novel therapeutics. The compound's structural complexity allows it to interact with various biological targets, making it a promising scaffold for designing new drugs. Recent studies have explored its potential as a modulator of specific enzyme systems, which could lead to breakthroughs in treating metabolic disorders and other diseases.

In addition to its pharmaceutical applications, 3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol is also being investigated for its use in agrochemicals. The compound's unique properties may offer advantages in developing new pesticides or herbicides with improved efficacy and environmental safety profiles. This aligns with the growing demand for sustainable agricultural solutions, a hot topic in both scientific and public discourse.

The synthesis of CAS No. 2138557-72-7 involves multi-step organic reactions, often starting from readily available precursors. Researchers have developed optimized protocols to achieve high yields and purity, which are essential for both laboratory-scale studies and potential industrial applications. The compound's synthetic accessibility makes it an attractive candidate for further exploration in various chemical and biological contexts.

From a market perspective, the demand for specialized compounds like 3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol is expected to grow, particularly in the pharmaceutical and agrochemical sectors. As drug discovery becomes increasingly complex, researchers are constantly seeking novel chemical entities with unique properties, and this compound fits well within that paradigm. Its potential applications in addressing current health and agricultural challenges make it a compound worth watching in the coming years.

For researchers working with CAS No. 2138557-72-7, proper handling and storage are essential to maintain its stability and purity. While not classified as hazardous under standard conditions, it should be stored in a cool, dry place, protected from light and moisture. These precautions help preserve the compound's integrity for research and development purposes.

The future of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol research looks promising, with ongoing studies exploring its full potential. As analytical techniques and synthetic methodologies continue to advance, we can expect to gain deeper insights into this compound's properties and applications. Its unique structural features position it as a valuable tool in the chemist's arsenal for addressing contemporary challenges in health and agriculture.